Cas no 2703780-33-8 (6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride)

• Product Name: 6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride
• CAS No: 2703780-33-8
• MF: C₆H₄Cl₃N₃
• MW: 224.475057601929
• CID: 6282904
• PubChem ID: 165946865
• Update Time: 2025-06-11

6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloroimidazo[1,2-a]pyrazine hydrochloride
• 2703780-33-8
• EN300-37008633
• Z5280741429
• 6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride

• Inchi： 1S/C6H3Cl2N3.ClH/c7-4-3-11-2-1-9-6(11)5(8)10-4;/h1-3H;1H
• InChI Key： KTNAZPQWXGDTGO-UHFFFAOYSA-N
• SMILES： ClC1C2=NC=CN2C=C(N=1)Cl.Cl

Computed Properties

• Exact Mass: 222.947080g/mol
• Monoisotopic Mass: 222.947080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Additional information on 6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride

Recent Advances in the Study of 6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride (CAS: 2703780-33-8)

6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride (CAS: 2703780-33-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting protein kinases and other enzymatic pathways implicated in various diseases, including cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of selective kinase inhibitors. Researchers demonstrated that 6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride serves as a versatile scaffold for modifying pharmacodynamic properties, enabling the optimization of binding affinity and selectivity against specific kinase targets. The study reported a series of derivatives with improved potency against EGFR and HER2 kinases, which are critical targets in oncology.

In addition to its applications in kinase inhibitor design, recent investigations have explored the compound's potential in modulating immune responses. A preprint article on bioRxiv (2024) described its role in the inhibition of NLRP3 inflammasome activation, suggesting its promise as a therapeutic agent for inflammatory diseases such as gout and rheumatoid arthritis. The study utilized in vitro and in vivo models to validate the compound's efficacy and safety profile, paving the way for further preclinical development.

Another notable advancement involves the use of 6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride in the synthesis of fluorescent probes for cellular imaging. A research team at the University of Cambridge (2024) developed a novel probe based on this scaffold, enabling real-time visualization of kinase activity in live cells. This innovation provides a powerful tool for studying signal transduction pathways and evaluating the efficacy of kinase inhibitors in cellular contexts.

Despite these promising developments, challenges remain in the optimization of 6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies.

In conclusion, 6,8-Dichloroimidazo[1,2-a]pyrazine hydrochloride (CAS: 2703780-33-8) continues to be a valuable building block in medicinal chemistry, with diverse applications ranging from kinase inhibitor design to immune modulation and cellular imaging. Future studies are expected to further elucidate its therapeutic potential and expand its utility in drug discovery.